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N-(tert-butyl)isonicotinamide is a heterocyclic organic compound that serves as a crucial
building block in the landscape of modern medicinal chemistry.[1] As a derivative of isonicotinic
acid, it belongs to a class of compounds that has yielded cornerstone therapeutic agents, most
notably the anti-tubercular drug isoniazid.[2] The strategic modification of the isonicotinic acid
core, specifically at the carboxamide group, provides a powerful tool for modulating
pharmacokinetic and pharmacodynamic properties.[2] N-(tert-butyl)isonicotinamide is
primarily utilized as a key intermediate in the synthesis of more complex pharmaceutical
agents, particularly those targeting neurological disorders and infectious diseases.[1] Its unique
structure, featuring a sterically hindering tert-butyl group, makes it an object of interest for
developing novel enzyme inhibitors and ligands for biological receptors, thereby aiding in the
broader drug discovery process.[1]

Part 1: Molecular Structure and Physicochemical
Properties

The chemical identity of N-(tert-butyl)isonicotinamide is defined by a pyridine ring substituted
at the 4-position with an N-tert-butylated amide group. This structure imparts a specific set of
properties that are foundational to its utility.
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Structural Representation

The molecule's architecture consists of a planar, aromatic pyridine ring connected to a bulky,
non-planar tert-butyl group via an amide linkage.

Caption: Chemical structure of N-(tert-butyl)isonicotinamide.

Core Chemical Properties

The compound's identity and general characteristics are summarized below. This data is critical
for handling, storage, and experimental design.

Property Value Source(s)

N-(tert-butyl)pyridine-4-

UPAC Name carboxamide

Synonym(s) N-(tert-butyl)isonicotinamide

CAS Number 65321-30-4 [1]
Molecular Formula C10H14N20 [11[3]
Molecular Weight 178.23 g/mol [1]
Physical Form Solid

Purity >98% (Typical)

- Room temperature, sealed in a
Storage Conditions )
dry environment

PKBWFGLUBMOFKU-

InChl Ke
Y UHFFFAOYSA-N

The Influence of the tert-Butyl Group

The incorporation of the tert-butyl moiety is a deliberate synthetic choice with significant
downstream consequences for the molecule's behavior:

 Lipophilicity: The alkyl nature of the tert-butyl group substantially increases the molecule's
lipophilicity compared to the parent isonicotinamide. This can enhance its ability to cross
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biological membranes, a key consideration in drug design.

Metabolic Stability: The steric bulk of the tert-butyl group provides a shield against enzymatic
degradation, particularly by amidases.[2] This can prolong the compound's in-vivo half-life,
potentially leading to improved therapeutic efficacy.[2]

Conformational Restriction: The group restricts rotation around the C-N amide bond,
influencing how the molecule presents itself to a biological target and potentially locking it
into a more bioactive conformation.

Part 2: Synthesis and Characterization

The synthesis of N-(tert-butyl)isonicotinamide is typically achieved through a standard

amidation reaction. The following protocol outlines a reliable method starting from isonicotinic

acid.

Experimental Protocol: Synthesis via Acyl Chloride
Intermediate

This two-step procedure is a robust and common method for forming the amide bond, involving

the activation of the carboxylic acid followed by reaction with the amine.

Step 1: Formation of Isonicotinoyl Chloride

Setup: In a fume hood, equip a round-bottom flask with a reflux condenser and a drying tube
(filled with CacClz).

Reagents: Add isonicotinic acid (1.0 eq) to the flask, followed by an excess of thionyl chloride
(SOCIz, ~5.0 eq).

Reaction: Gently heat the mixture to reflux (approx. 75-80 °C) and maintain for 2-3 hours.
The reaction progress can be monitored by the cessation of HCI gas evolution.

Workup: Allow the mixture to cool to room temperature. Remove the excess thionyl chloride
under reduced pressure (rotary evaporation). The resulting crude isonicotinoyl chloride is a
solid and can be used directly in the next step.
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o Causality Insight:Thionyl chloride is a highly effective reagent for converting carboxylic
acids to acyl chlorides. This "activation” step transforms the poor hydroxyl leaving group of
the acid into an excellent chloride leaving group, making the carbonyl carbon highly
electrophilic and susceptible to nucleophilic attack by the amine.

Step 2: Amidation with tert-Butylamine

o Setup: Dissolve the crude isonicotinoyl chloride in an anhydrous aprotic solvent (e.g.,
dichloromethane or THF) in a clean, dry flask under an inert atmosphere (e.g., nitrogen).

e Reagents: Cool the solution in an ice bath (0 °C). In a separate flask, dissolve tert-
butylamine (1.1 eq) and a non-nucleophilic base such as triethylamine (1.2 eq) in the same
solvent.

e Reaction: Add the amine/base solution dropwise to the cooled acyl chloride solution with
vigorous stirring. After the addition is complete, remove the ice bath and allow the reaction to
stir at room temperature for 4-6 hours.

o Causality Insight:The reaction is performed at 0 °C to control the initial exothermic
reaction. Triethylamine is added to act as an acid scavenger, neutralizing the HCI
byproduct generated during the reaction. This prevents the protonation of the tert-
butylamine, ensuring it remains a potent nucleophile.

 Purification:
o Quench the reaction by adding water. Transfer the mixture to a separatory funnel.

o Wash the organic layer sequentially with a saturated aqueous solution of NaHCOs (to
remove any remaining acid) and brine.

o Dry the organic layer over anhydrous MgSOQea, filter, and concentrate the solvent under
reduced pressure.

o The crude product is then purified by column chromatography on silica gel to yield pure N-
(tert-butyl)isonicotinamide.[2]

Synthesis Workflow Diagram
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Caption: Workflow for the synthesis of N-(tert-butyl)isonicotinamide.

Spectroscopic Characterization

Structural confirmation of the synthesized product relies on standard spectroscopic techniques.

¢ 1H NMR: The proton NMR spectrum is highly characteristic. It will show a sharp, intense
singlet at approximately & 1.3 ppm, integrating to 9 protons, which corresponds to the
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chemically equivalent methyl protons of the tert-butyl group.[4] The aromatic region will
display two distinct signals for the pyridine ring protons, typically as doublets or multiplets.

e 13C NMR: The carbon spectrum will confirm the presence of all 10 carbon atoms. Key signals
include those for the quaternary and methyl carbons of the tert-butyl group, the carbonyl
carbon (d ~165 ppm), and the four distinct aromatic carbons of the pyridine ring.[4][5]

« Infrared (IR) Spectroscopy: The IR spectrum provides functional group information. Expect to
see a strong absorption band around 1650 cm~1 corresponding to the C=0 stretch of the
secondary amide (Amide | band).[6] A peak for the N-H stretch will appear in the region of
3300-3450 cm™1,

e Mass Spectrometry (MS): The mass spectrum will show a molecular ion peak (M%)
corresponding to the molecular weight of 178.23. A prominent fragment is often observed at
m/z = 57, corresponding to the stable tert-butyl cation.[7]

Part 3: Applications in Drug Discovery and Chemical
Biology

N-(tert-butyl)isonicotinamide is not typically an active pharmaceutical ingredient itself but
rather a valuable scaffold for building them.

e Enzyme Inhibition: The isonicotinamide core is structurally related to nicotinamide, a key
biological molecule. This makes its derivatives, including N-(tert-butyl)isonicotinamide,
promising candidates for enzyme inhibitors.[1] For example, nicotinamide N-
methyltransferase (NNMT) is an enzyme implicated in cancer and metabolic diseases, and
its inhibitors often feature modified nicotinamide structures.[8][9] The tert-butyl group can be
used to probe hydrophobic pockets within an enzyme's active site, potentially enhancing
binding affinity and selectivity.

 Intermediate for Complex Syntheses: Its primary role is that of a versatile intermediate.[1]
The pyridine nitrogen can be quaternized, or the ring can be further functionalized to build
more elaborate molecules with potential therapeutic value.

o Ligand Development: The structure is used to create ligands for studying biochemical
pathways and receptor interactions.[1] The defined geometry and electronic properties of the
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pyridine ring, combined with the steric and lipophilic contributions of the tert-butyl group,
allow for systematic exploration of ligand-receptor binding requirements.

Conclusion

N-(tert-butyl)isonicotinamide represents a strategically important molecule in the field of
medicinal chemistry. Its well-defined structure, predictable chemical properties, and
straightforward synthesis make it an invaluable tool for researchers. The incorporation of the
tert-butyl group provides a reliable method for enhancing metabolic stability and lipophilicity,
key attributes in the design of effective therapeutic agents. As the quest for novel drugs
continues, the utility of such well-characterized and versatile building blocks remains
paramount to the innovation process in drug development.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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